Cas no 13074-31-2 (1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)

1-(3,4-Dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline is a synthetic tetrahydroisoquinoline derivative characterized by its dimethoxy-substituted aromatic rings. This compound is of interest in medicinal chemistry due to its structural similarity to biologically active alkaloids, which may confer potential pharmacological properties. The presence of multiple methoxy groups enhances its lipophilicity, potentially improving membrane permeability. Its well-defined molecular structure allows for precise modifications, making it a valuable intermediate in organic synthesis and drug development. The compound’s stability under standard conditions ensures reliable handling and storage. Further research may explore its applications in targeting neurological or cardiovascular pathways, given its structural resemblance to known bioactive scaffolds.
1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline structure
13074-31-2 structure
Product Name:1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
CAS No:13074-31-2
MF:C20H25NO4
MW:343.41680598259
CID:49016
PubChem ID:5418
Update Time:2025-10-18

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
    • 1-[(3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxyisoquinoline
    • 1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
    • rac-Nor Laudanosine
    • norlaudanosine
    • NOR-LAUDANOSINE
    • Einecs 235-968-5
    • (±)-N-Norlaudanosine
    • 1,2,3,4-tetrahydro-6,7-dimethoxy-
    • 1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
    • 1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline;R-TETRAHYDROPAPAVERINE
    • CHEBI:195380
    • NCGC00163633-03
    • SR-01000639215
    • TimTec1_002724
    • 1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline #
    • Tetrahydropapaverin
    • SR-01000639215-3
    • TETRAHYDROPAPAVERINE
    • DTXSID701018689
    • 1-(3,4-Dimethoxy-benzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
    • Papaverine, 1,2,3,4-tetrahydro-
    • 1-((3,4-Dimethoxyphenyl)methyl)-1,2,3,4-tetrahydro-6,7-dimethoxyisoquinoline
    • NCGC00163633-02
    • UNM000011058001
    • NS00040727
    • EN300-177753
    • A828340
    • AC-7467
    • Oprea1_802595
    • 13074-31-2
    • 1,2,3,4-Tetrahydropapaverine
    • SMR001483237
    • (+/-)-N-Norlaudanosine
    • SCHEMBL1076975
    • AKOS003335113
    • KUC103648N
    • MLS006011806
    • CHEMBL160919
    • HMS1541L18
    • Isoquinoline, 1-[(3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-
    • CCG-26031
    • 1-[(3,4-Dimethoxyphenyl)Methyl]-1,2,3,4-Tetrahydro-6,7-Dimethoxy Isoquinoline
    • NCGC00163633-01
    • 6429-04-5 (Hydrochloride)
    • (+/-)-Tetrahydropapaverine
    • (+/-)-TETRAHYDROPAPAVERINE,98%
    • 1,2,3,4-Tetrahydro papaverine
    • STK664098
    • R-Tetrahydropapaverine
    • ALBB-025297
    • DB-225596
    • BRD-A91831168-003-02-5
    • DB-049924
    • isoquinoline, 1-[(3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-, hydroiodide
    • MDL: MFCD00800719
    • Inchi: 1S/C20H25NO4/c1-22-17-6-5-13(10-18(17)23-2)9-16-15-12-20(25-4)19(24-3)11-14(15)7-8-21-16/h5-6,10-12,16,21H,7-9H2,1-4H3
    • InChI Key: YXWQTVWJNHKSCC-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2CCNC(CC3C=CC(=C(C=3)OC)OC)C=2C=1)OC

Computed Properties

  • Exact Mass: 343.17800
  • Monoisotopic Mass: 343.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.12
  • Boiling Point: 475.8 °C at 760 mmHg
  • Flash Point: 202.7 °C
  • PSA: 48.95000
  • LogP: 3.47930

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Pricemore >>

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